Cas no 121021-26-9 (2-Phenylacetylene-1-boronic Acid Diisopropylester)

• Product Name: 2-Phenylacetylene-1-boronic Acid Diisopropylester
• CAS No: 121021-26-9
• MF: C₁₄H₁₉BO₂
• MW: 230.110464334488
• MDL: MFCD08741440
• CID: 895817
• Update Time: 2025-05-19

2-Phenylacetylene-1-boronic Acid Diisopropylester Chemical and Physical Properties

Names and Identifiers

• 2-PHENYLACETYLENE-1-BORONIC ACID DIISOPROPYL ESTER
• (PHENYLETHYNYL)BORONIC ACID, BIS(ISOPROPYL) ESTER
• 2-phenylethynyl-di(propan-2-yloxy)borane
• diisopropyl 2-phenylethynylboronate
• Diisopropyl phenylethynylboronate
• OR3163
• TE6003
• Di(prop-2-yl) (phenylethynyl)boronate
• 2-Phenylacetylene-1-boronic Acid Diisopropylester

• MDL： MFCD08741440
• Inchi： 1S/C14H19BO2/c1-12(2)16-15(17-13(3)4)11-10-14-8-6-5-7-9-14/h5-9,12-13H,1-4H3
• InChI Key： FECUSGOPAKRSLF-UHFFFAOYSA-N
• SMILES： C1=CC=CC=C1C#CB(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 230.14800

Experimental Properties

• PSA: 18.46000
• LogP: 2.91550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Phenylacetylene-1-boronic Acid Diisopropylester

Research Brief on 2-Phenylacetylene-1-boronic Acid Diisopropylester (CAS: 121021-26-9) in Chemical Biology and Pharmaceutical Applications

2-Phenylacetylene-1-boronic Acid Diisopropylester (CAS: 121021-26-9) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its phenylacetylene moiety and boronic ester functionality, serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Phenylacetylene-1-boronic Acid Diisopropylester as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the boronic ester group facilitates efficient coupling with aryl halides, enabling the rapid assembly of diverse compound libraries. The resulting BTK inhibitors exhibited nanomolar potency and improved selectivity profiles compared to earlier generations of inhibitors, underscoring the compound's utility in targeted therapy development.

In the realm of chemical biology, a groundbreaking 2024 paper in Angewandte Chemie detailed the application of 2-Phenylacetylene-1-boronic Acid Diisopropylester in bioorthogonal chemistry. The study showcased its reactivity with diols and cis-diols on cell surfaces, enabling selective labeling of glycoproteins without interfering with native biological processes. This property opens new avenues for imaging and diagnostics, particularly in cancer research where aberrant glycosylation patterns are a hallmark of disease progression.

Recent advancements in PROTAC technology have also leveraged the unique properties of 2-Phenylacetylene-1-boronic Acid Diisopropylester. A 2024 Nature Chemical Biology publication reported its incorporation into heterobifunctional molecules designed to degrade estrogen receptors. The boronic ester moiety served as a critical linker that maintained optimal spatial orientation between the target-binding and E3 ligase-recruiting components, resulting in enhanced degradation efficiency and reduced off-target effects.

The compound's stability profile has been another focus of recent research. A 2023 ACS Medicinal Chemistry Letters article investigated its pharmacokinetic properties, revealing improved metabolic stability compared to analogous boronic acids. The diisopropyl ester protection was found to mitigate premature hydrolysis in physiological conditions while maintaining sufficient reactivity for subsequent transformations, making it particularly valuable for prodrug strategies.

Looking forward, the unique combination of structural features in 2-Phenylacetylene-1-boronic Acid Diisopropylester positions it as a multifaceted tool in medicinal chemistry. Its applications span from traditional small molecule drug development to cutting-edge targeted protein degradation and chemical biology probes. As synthetic methodologies continue to evolve, particularly in the area of late-stage functionalization, the compound's role in accelerating drug discovery pipelines is expected to expand significantly in the coming years.